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Compound of Interest

Compound Name: Tellurium-132

Cat. No.: B1232548

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tellurium-132 (Te-132) is a semi-volatile fission product of significant interest in
nuclear safety, environmental monitoring, and occupational health. In the event of a nuclear
incident, internal contamination with Te-132 poses a radiological risk. A whole-body counter
(WBC) is a highly sensitive instrument used for in vivo assessment of gamma-emitting
radionuclides within the human body, providing a direct measurement of internal contamination.
This document provides a detailed protocol for the measurement of Te-132 body burden using
a whole-body counting system.

Principle of Measurement: The direct measurement of Te-132 is complicated by its decay
scheme. Te-132, with a half-life of 3.204 days, decays via beta emission to lodine-132 (I-132).
[1][2] I-132 is a short-lived progeny with a half-life of only 2.295 hours, and it emits several
high-energy gamma rays as it decays to stable Xenon-132.[3]

Due to the short half-life of 1-132 relative to its parent Te-132, secular equilibrium is established
within about 24 hours after intake. In this state, the activity of 1-132 is equal to the activity of Te-
132. Whole-body counting of Te-132, therefore, typically relies on the detection of the more
abundant and higher-energy gamma rays from its 1-132 daughter. The higher energy of 1-132
photons results in less attenuation by body tissues, leading to a more accurate measurement
compared to the lower-energy 228.2 keV gamma ray from Te-132 itself.
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Decay and Emission Data

The following tables summarize the essential nuclear decay data for Te-132 and its progeny, |-
132, which are critical for spectrometer calibration and data analysis.

Table 1: Nuclear Decay Data for Tellurium-132 (Te-132)

Parameter Value Reference
Half-life 3.204 (13) days [11[2]
Decay Mode Beta Minus (3-) [2]

Primary Gamma Ray Energy 228.16 (6) keV [1]

Gamma Ray Intensity 88 (3) photons per 100 decays  [1]

| Daughter Nuclide | lodine-132 (1-132) |[2] |

Table 2: Key Gamma Emissions from lodine-132 (I-132) for WBC Measurement (Assumes
secular equilibrium with Te-132)

Energy (keV) Emission Probability (%)
667.71 98.7
772.60 75.6
522.54 15.8
954.55 17.5
630.18 13.9

Note: Emission probabilities are sourced from evaluated nuclear data libraries and represent
the most prominent photons for detection.

Diagrams

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1232548?utm_src=pdf-body
https://atom.kaeri.re.kr/cgi-bin/decay?Te-132%20B-
https://www.chemlin.org/isotope/tellurium-132
https://www.chemlin.org/isotope/tellurium-132
https://atom.kaeri.re.kr/cgi-bin/decay?Te-132%20B-
https://atom.kaeri.re.kr/cgi-bin/decay?Te-132%20B-
https://www.chemlin.org/isotope/tellurium-132
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

B~ decay
Half-life: 3.204 d
y: 228.2 keV

Tellurium-132 (132Te)

-

B~ decay
Half-life: 2.295 h

y: 667.7, 772.6 keV, etc.

lodine-132 (132])

1. System Preparation & QC

Daily/Weekly QC Checks

(Background, Energy Cal.)

7
7’

//If calibration needed

2. Efficiency gllalibration

Prepare Phantom with
Certified Te-132 Source

Y

Acquire Spectrum in
Defined Geometry

Y

Generate Efficiency vs.
Energy Curve

3. Subject Measurement

Position Subject in
Counting Geometry

Acquire Subject Spectrum
(Live Time: 10-30 min)

N

N\, .
\l\Jse for analysis

/

4

4. Dim{ Analysis &

Identify 1-132
Regions of Interest (ROI)

Calculate Net Counts
in ROI

Apply Efficiency Correction

Calculate Te-132
Activity (Bq)

Final Report

Xeporting

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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